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Compound of Interest

Compound Name: 1-Octen-3-one-D4

Cat. No.: B590952

For researchers, scientists, and drug development professionals requiring isotopically labeled
compounds, 1-Octen-3-one-D4 serves as a critical internal standard for quantitative analysis.
This guide provides an in-depth overview of commercial suppliers, relevant technical data, and

experimental applications.

Commercial Availability

Direct commercial suppliers of 1-Octen-3-one-D4 are limited due to its specialized nature.
However, several companies offer deuterated versions, such as 1-Octen-3-one-D3 and 1-
Octen-3-one-D5, and many provide custom synthesis services to produce 1-Octen-3-one-D4

to specific research requirements.

Table 1: Commercial Suppliers of Deuterated 1-Octen-3-one and Custom Synthesis Services
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Supplier Product/Service Website Notes

Offers deuterated
1-Octen-3-one-d3, 1-
MedchemExpress --INVALID-LINK-- analogs for research
Octen-3-one-d5
purposes.

Custom Synthesis

Specialists
] A leading producer of
) Custom synthesis of ]
Cambridge Isotope ] stable isotopes and
] stable isotope-labeled  --INVALID-LINK--
Laboratories, Inc. deuterated
compounds
compounds.
) Specializes in the
Custom synthesis of ] )
synthesis of a wide
CDN lIsotopes deuterated --INVALID-LINK--
range of deuterated
compounds )
chemicals.[1][2][3]
Provides a broad
_ range of stable
Custom synthesis of )
Toronto Research , _ isotope-labeled
) isotopically labeled --INVALID-LINK--
Chemicals (TRC) compounds and
compounds

custom synthesis

services.[4][5]

Physicochemical Properties

The physicochemical properties of 1-Octen-3-one-D4 are comparable to its non-deuterated
counterpart, with the primary difference being its molecular weight due to the presence of four
deuterium atoms. These properties are crucial for method development in analytical chemistry.

Table 2: Physicochemical Properties of 1-Octen-3-one
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Property Value Source
Molecular Formula CsH140 PubChem][6]
Molecular Weight 126.19 g/mol PubChem|[6]
Appearance Colorless to pale yellow liquid

Odor Mushroom-like, earthy

Boiling Point 175-176 °C

Density 0.843 g/mL at 25 °C

Solubil Insoluble in water; soluble in
olubility
organic solvents

Applications in Research

The primary application of 1-Octen-3-one-D4 is as an internal standard in isotope dilution
assays for the accurate quantification of 1-Octen-3-one in various matrices.[7] This is
particularly relevant in food science, environmental analysis, and biomedical research, where
1-Octen-3-one is studied as a volatile organic compound (VOC) associated with fungal growth,
lipid oxidation, and certain metabolic processes.

Experimental Protocols
Synthesis of Deuterated 1-Octen-3-one for Use as an
Internal Standard

A common method for preparing deuterated vinyl ketones like 1-Octen-3-one involves a two-
step procedure.[7] While the specific synthesis of the D4 variant is not detailed in the readily
available literature, a general approach can be inferred.

Experimental Workflow for Synthesis

(Deuterated Starting MateriaHGrignard Reaclwor)—b(Oxidation)—bG-Ocien-&one-Délj—b(Purificalion (e.g., Chromatographya—b(characterization (NMR, MS))
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Caption: Generalized workflow for the synthesis of 1-Octen-3-one-D4.

Quantification of 1-Octen-3-one using GC-MS and a
Deuterated Internal Standard

Gas chromatography-mass spectrometry (GC-MS) is the analytical technique of choice for the
sensitive and selective detection of volatile compounds like 1-Octen-3-one. The use of 1-
Octen-3-one-D4 as an internal standard corrects for variations in sample preparation and
instrument response.

GC-MS Analysis Protocol

o Sample Preparation: A known amount of the sample (e.g., food extract, biological fluid) is
spiked with a precise amount of 1-Octen-3-one-D4 solution.

o Extraction: Volatile compounds are extracted using methods such as solid-phase
microextraction (SPME) or solvent extraction.

o GC Separation: The extracted volatiles are injected into a GC system equipped with a
suitable capillary column (e.g., DB-5ms) to separate the analytes.

o MS Detection: The mass spectrometer is operated in selected ion monitoring (SIM) mode to
detect and quantify the characteristic ions of both native 1-Octen-3-one and the deuterated
internal standard.

Experimental Workflow for Quantitative Analysis

Sample Collection Spiking with 1-Oc1en-3-one-DAD—>[Extraction of Volatiles)—b(GC-MS Analysis)—b(Data Processing and Quantification)

Click to download full resolution via product page

Caption: Workflow for the quantification of 1-Octen-3-one using a deuterated internal standard.
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Biological Significance and Signaling Pathways of
1-Octen-3-one

1-Octen-3-one is a well-known volatile compound produced by many fungi and is also a
product of lipid peroxidation in mammals. While the direct signaling pathways of 1-Octen-3-one
are not extensively elucidated, its precursor, linoleic acid, and its reduced form, 1-octen-3-ol,
are involved in various biological processes. 1-Octen-3-ol has been shown to have
antimicrobial properties.[3][9]

Proposed Biosynthetic Pathway of 1-Octen-3-one

Click to download full resolution via product page
Caption: Simplified biosynthetic pathway of 1-Octen-3-one from linoleic acid.

This technical guide provides a foundational understanding for researchers working with 1-
Octen-3-one-D4. For specific applications and detailed protocols, consulting the primary
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scientific literature is recommended. The use of custom synthesis providers is essential for
obtaining the specific deuterated compounds required for rigorous quantitative studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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